Cas no 861433-84-3 (4-(2-chloro-5-methylphenoxy)methylbenzoic acid)

4-(2-chloro-5-methylphenoxy)methylbenzoic acid structure
861433-84-3 structure
Product Name:4-(2-chloro-5-methylphenoxy)methylbenzoic acid
CAS No:861433-84-3
MF:C15H13ClO3
MW:276.714923620224
MDL:MFCD03421901
CID:3058951
PubChem ID:7015967
Update Time:2025-04-21

4-(2-chloro-5-methylphenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(2-chloro-5-methylphenoxymethyl)benzoic acid
    • 4-(2-chloro-5-methylphenoxy)methylbenzoic acid
    • DTXSID401236634
    • STK400077
    • EN300-256222
    • 861433-84-3
    • 4-[(2-chloro-5-methylphenoxy)methyl]benzoicacid
    • 4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
    • AKOS000308383
    • MDL: MFCD03421901
    • Inchi: 1S/C15H13ClO3/c1-10-2-7-13(16)14(8-10)19-9-11-3-5-12(6-4-11)15(17)18/h2-8H,9H2,1H3,(H,17,18)
    • InChI Key: RQARZIDRPUAEMF-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(C)=CC=1OCC1C=CC(C(=O)O)=CC=1

Computed Properties

  • Exact Mass: 276.0553220Da
  • Monoisotopic Mass: 276.0553220Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 46.5Ų

4-(2-chloro-5-methylphenoxy)methylbenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1082290-1g
4-[(2-Chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
1g
$269.0 2025-04-16
Ambeed
A1082290-5g
4-[(2-Chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
5g
$783.0 2025-04-16
Enamine
EN300-256222-0.05g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
0.05g
$612.0 2024-06-19
Enamine
EN300-256222-0.1g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
0.1g
$640.0 2024-06-19
Enamine
EN300-256222-0.25g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
0.25g
$670.0 2024-06-19
Enamine
EN300-256222-0.5g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
0.5g
$699.0 2024-06-19
Enamine
EN300-256222-1.0g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
1.0g
$728.0 2024-06-19
Enamine
EN300-256222-2.5g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
2.5g
$1428.0 2024-06-19
Enamine
EN300-256222-5.0g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
5.0g
$2110.0 2024-06-19
Enamine
EN300-256222-10.0g
4-[(2-chloro-5-methylphenoxy)methyl]benzoic acid
861433-84-3 95%
10.0g
$3131.0 2024-06-19
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.